Cas no 898754-34-2 (3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one)

3-(2,6-Dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one is a specialized organic compound featuring a propanone backbone substituted with a 2,6-dimethylphenyl group and a 3-methoxyphenyl moiety. Its molecular structure offers unique steric and electronic properties, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceutical or agrochemical research. The presence of methoxy and dimethyl substituents enhances its reactivity in selective transformations, such as carbonyl-based reactions or further functionalization. This compound’s well-defined aromatic systems contribute to stability and controlled reactivity, facilitating its use in targeted synthesis. Suitable for controlled environments, it requires handling under standard laboratory safety protocols due to its organic nature.
3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one structure
898754-34-2 structure
Product Name:3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one
CAS No:898754-34-2
MF:C18H20O2
MW:268.350205421448
CID:1945663
PubChem ID:24726381
Update Time:2025-06-14

3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2,6-DIMETHYLPHENYL)-3'-METHOXYPROPIOPHENONE
    • 3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one
    • LogP
    • DTXSID30644774
    • MFCD03843768
    • AKOS016022336
    • 898754-34-2
    • MDL: MFCD03843768
    • Inchi: 1S/C18H20O2/c1-13-6-4-7-14(2)17(13)10-11-18(19)15-8-5-9-16(12-15)20-3/h4-9,12H,10-11H2,1-3H3
    • InChI Key: LHOLQTRSNFRBRP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)OC)CCC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 268.14600
  • Monoisotopic Mass: 268.146329876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 4.12750

3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one Related Literature

Additional information on 3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one

3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one (CAS No. 898754-34-2): A Comprehensive Overview

The compound 3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one (CAS No. 898754-34-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This ketone derivative features a propan-1-one backbone substituted with a 2,6-dimethylphenyl group and a 3-methoxyphenyl group, making it a subject of interest in both academic and industrial research. Its molecular formula, C18H20O2, and precise structure contribute to its versatility in various fields, including pharmaceutical intermediates, flavor and fragrance synthesis, and material science.

One of the key reasons for the growing interest in 3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one is its potential role in the development of bioactive compounds. Researchers are exploring its utility as a building block for synthesizing more complex molecules, particularly in the realm of medicinal chemistry. The presence of the methoxy group and dimethylphenyl moiety offers opportunities for structure-activity relationship (SAR) studies, which are critical in drug discovery. Additionally, its lipophilic nature and molecular stability make it a candidate for further investigation in drug delivery systems.

In the context of green chemistry and sustainable synthesis, CAS No. 898754-34-2 has also been examined for its potential to reduce environmental impact. The compound's synthetic pathways can be optimized using catalytic methods or microwave-assisted reactions, aligning with the global push for eco-friendly chemical processes. This aligns with the increasing demand for sustainable alternatives in the chemical industry, a topic frequently searched by professionals and enthusiasts alike.

Another area where 3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one shows promise is in the flavor and fragrance industry. Its aromatic profile and structural features make it a potential candidate for creating novel scent molecules or flavor enhancers. With consumers increasingly seeking natural-inspired synthetic compounds, this molecule could play a pivotal role in meeting market demands. Searches for "synthetic flavors" and "fragrance chemistry" have surged, reflecting this trend.

From a material science perspective, the compound's thermal stability and electronic properties are being explored for applications in organic electronics and polymer additives. Its ability to interact with other aromatic systems could lead to advancements in conductive materials or UV stabilizers, topics that are highly relevant in today's tech-driven world. Engineers and researchers often search for "advanced organic materials" or "polymeric additives," making this a timely discussion.

In summary, 3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one (CAS No. 898754-34-2) is a multifaceted compound with broad potential across multiple industries. Its structural uniqueness, synthetic adaptability, and functional versatility position it as a valuable subject for ongoing research. Whether in pharmaceuticals, flavor chemistry, or material innovation, this molecule continues to inspire new avenues of exploration, answering the growing curiosity of professionals and researchers worldwide.

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